Cas no 1550986-96-3 (1-(4-Bromo-2-isopropoxyphenyl)ethylamine)

• Product Name: 1-(4-Bromo-2-isopropoxyphenyl)ethylamine
• CAS No: 1550986-96-3
• MF: C₁₁H₁₆BrNO
• MW: 258.154842376709
• CID: 5057402
• Update Time: 2025-05-20

1-(4-Bromo-2-isopropoxyphenyl)ethylamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-2-isopropoxyphenyl)ethylamine
• 1-(4-Bromo-2-isopropoxy-phenyl)-ethylamine
• 1-(4-bromo-2-propan-2-yloxyphenyl)ethanamine

• Inchi： 1S/C11H16BrNO/c1-7(2)14-11-6-9(12)4-5-10(11)8(3)13/h4-8H,13H2,1-3H3
• InChI Key： DSXPLGRXWGQXCN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OC(C)C)C(C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2

Additional information on 1-(4-Bromo-2-isopropoxyphenyl)ethylamine

1-(4-Bromo-2-isopropoxyphenyl)ethylamine: A Comprehensive Overview

The compound 1-(4-Bromo-2-isopropoxyphenyl)ethylamine, also known by its CAS number 1550986-96-3, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a bromine atom, an isopropoxy group, and an ethylamine moiety attached to a phenyl ring. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for research and development.

Recent studies have highlighted the potential of 1-(4-Bromo-2-isopropoxyphenyl)ethylamine in the field of medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with potential therapeutic applications. The bromine atom in the molecule serves as an excellent leaving group, facilitating various substitution reactions that are crucial in organic synthesis. Additionally, the isopropoxy group enhances the molecule's stability and solubility, making it more amenable to large-scale synthesis and purification processes.

In terms of physical properties, 1-(4-Bromo-2-isopropoxyphenyl)ethylamine exhibits a melting point of approximately 78°C and a boiling point around 305°C under standard conditions. Its molecular weight is 277.17 g/mol, and it has a density of 1.3 g/cm³. These properties make it suitable for use in various chemical reactions, including nucleophilic substitutions and coupling reactions. The compound is also known for its moderate solubility in common organic solvents such as dichloromethane and ethyl acetate, which further enhances its utility in laboratory settings.

The synthesis of 1-(4-Bromo-2-isopropoxyphenyl)ethylamine typically involves a multi-step process that begins with the bromination of an aromatic ring followed by the introduction of the isopropoxy group and the ethylamine moiety. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving yield rates. These improvements have made the compound more accessible for both academic research and industrial applications.

In the context of pharmacology, 1-(4-Bromo-2-isopropoxyphenyl)ethylamine has shown promise as a lead compound in drug discovery programs targeting various diseases. Its structure allows for easy modification to create analogs with enhanced bioactivity or improved pharmacokinetic profiles. For instance, researchers have investigated its derivatives as potential inhibitors of key enzymes involved in neurodegenerative diseases such as Alzheimer's disease. The ethylamine group in particular has been identified as a critical element for binding to specific receptor sites, making it a focal point for further modifications.

Beyond pharmacology, this compound has found applications in materials science, particularly in the development of advanced polymers and coatings. The bromine atom's reactivity allows for cross-linking reactions that enhance the mechanical properties of materials. Recent studies have demonstrated its use in creating self-healing polymers that can repair minor damages without external intervention. This innovative application underscores the versatility of 1-(4-Bromo-2-isopropoxyphenyl)ethylamine across multiple disciplines.

In conclusion, 1-(4-Bromo-2-isopropoxyphenyl)ethylamine, with its CAS number 1550986-96-3, stands out as a versatile and valuable compound with diverse applications in chemistry, pharmacology, and materials science. Its unique structure and functional groups make it an ideal candidate for further research and development. As scientific advancements continue to unfold, this compound is expected to play an increasingly important role in shaping new technologies and therapeutic solutions.